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Compound of Interest

Compound Name: SR 1824

Cat. No.: B591233 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Sodium Hydroxide Solution, identified by UN number

1824. Adherence to these procedures is vital for ensuring laboratory safety and proper

chemical management.

Sodium Hydroxide solution (also known as caustic soda) is a corrosive substance that can

cause severe skin burns and eye damage.[1][2][3] It may also cause respiratory irritation.[1][4]

It is essential to handle this chemical with appropriate personal protective equipment in a well-

ventilated area, such as a chemical fume hood.[5][6]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Sodium Hydroxide solution to

minimize the risk of exposure. The following table summarizes the required PPE.
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Body Part
Personal Protective
Equipment

Specifications

Hands Chemical-resistant gloves

Impermeable material (e.g.,

nitrile, neoprene, or PVC).

Check for degradation and

penetration times.

Eyes
Safety glasses with side

shields or goggles

Must provide protection

against splashes.

Face Face shield

To be used in conjunction with

safety glasses or goggles,

especially when handling

larger quantities or when there

is a significant splash risk.

Body Protective clothing

A lab coat or chemical-

resistant apron. For larger

quantities, chemical-resistant

coveralls may be necessary.

Feet Closed-toe shoes
Chemical-resistant footwear is

recommended.[4]

Handling and Storage Procedures
Proper handling and storage are critical to prevent accidents and maintain the integrity of the

chemical.

Handling:

Always work in a well-ventilated area, preferably under a chemical fume hood.[6]

Avoid direct contact with skin, eyes, and clothing.[1][5]

Do not inhale mist, vapors, or spray.[3][4]
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When diluting, always add the sodium hydroxide solution to water slowly; never add water

to the solution, as this can cause a violent exothermic reaction.

Use corrosion-resistant containers and equipment.[1] Be aware that the solution is

corrosive to metals such as aluminum, tin, lead, and zinc.[3][6]

Wash hands thoroughly after handling.[1][5]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as acids,

oxidizing agents, and metals.[1][5]

Keep containers tightly closed when not in use.[1][3][5]

Store in a corrosive-resistant container with a resistant inner liner.[1]

Ensure the storage area is locked to prevent unauthorized access.[1]

Emergency and First-Aid Measures
In the event of an exposure or spill, immediate action is necessary.
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Exposure Route First-Aid Procedure

Skin Contact

Immediately remove all contaminated clothing.

[1][4] Rinse the affected skin with plenty of water

for at least 15 minutes.[1] Seek immediate

medical attention.[1]

Eye Contact

Immediately rinse cautiously with water for

several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing.[1]

Seek immediate medical attention.[1][6]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing.[1][5] If

breathing is difficult, administer oxygen.[1] Seek

immediate medical attention.[1]

Ingestion

Rinse mouth thoroughly with water.[1][5] Do

NOT induce vomiting.[1][4][5] Seek immediate

medical attention.[1]

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Response:

Evacuate the immediate area if the spill is large or in a confined space.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using absorbent materials.[4][5]

Neutralize the spill with a weak acid (e.g., dilute acetic acid) with caution, as this can

generate heat.

Collect the neutralized residue and place it in a suitable container for disposal.[4]
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Clean the spill area thoroughly with water.

Disposal:

Dispose of waste sodium hydroxide solution and contaminated materials in accordance

with local, state, and federal regulations.[1]

Do not dispose of the solution down the drain without neutralization and significant

dilution, and only if permitted by local regulations.

Waste containers should be clearly labeled.

Workflow for Safe Handling of UN 1824
The following diagram outlines the standard operating procedure for safely handling Sodium

Hydroxide solution from preparation to disposal.
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Emergency Spill Response

Start: Review SDS for UN 1824

Don Appropriate PPE

1.

Prepare Work Area (Fume Hood)

2.

Measure Required Volume

3.

Transfer Solution to Reaction Vessel

4.

Perform Dilution (Add Caustic to Water)

5. (If required)

Spill Detected

Decontaminate Glassware

6.

Collect Waste in Labeled Container

7.

Dispose of Waste per Regulations

8.

Doff PPE

9.

End: Wash Hands Thoroughly

10.

Evacuate Area

Immediate Action

Contain Spill

Neutralize Spill

Clean and Decontaminate Area

Click to download full resolution via product page

Caption: Standard operating procedure for handling UN 1824.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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